Benzoic Acid Acyl-β-D-glucuronide

• CAS No.: 19237-53-7
• Product Name: Benzoic Acid Acyl-β-D-glucuronide
• Molecular Formula: C13H14O8
• Molecular Weight: 298.24 g/mol
• IUPAC Name: (2S,3S,4S,5R,6S)-6-benzoyloxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C13H14O8/c14-7-8(15)10(11(17)18)20-13(9(7)16)21-12(19)6-4-2-1-3-5-6/h1-5,7-10,13-16H,(H,17,18)/t7-,8-,9+,10-,13-/m0/s1
• Standard InChIKey: NLOPFVNXNMEEDI-UNLLLRGISA-N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O
• SMILES: C1=CC=C(C=C1)C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O
• Physical Description: Solid
• Description: Benzoyl glucuronide (benzoic acid) belongs to the class of organic compounds known as o-glucuronides. These are glucuronides in which the aglycone is linked to the carbohydrate unit through an O-glycosidic bond. Benzoyl glucuronide (benzoic acid) is soluble (in water) and a weakly acidic compound (based on its pKa). Benzoyl glucuronide (benzoic acid) has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, benzoyl glucuronide (benzoic acid) is primarily located in the cytoplasm.
• Synonyms: Glucopyranuronic Acid 1-Benzoate; β-D-Glucopyranuronic Acid 1-Benzoate;_x000B_Benzoic Acid glucuronide; Benzoic Acid β-D-glucuronide; Benzoyl Glucuronide; Benzoyl-β-D-glucuronide
• PubChem Compound: 115145
• Last Modified: Nov 11 2021